![molecular formula C23H17N3 B2681076 8-methyl-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline CAS No. 901043-77-4](/img/structure/B2681076.png)
8-methyl-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline
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Overview
Description
“8-methyl-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline” is a type of 1H-Pyrazolo[3,4-b]quinoline, which are three-membered azaheterocyclic systems composed of a pyrazole and quinoline fragment . The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties .
Molecular Structure Analysis
The 1H-pyrazolo[3,4-b]quinoline (PQ) core of the molecule is aromatic and essentially planar . The two phenyl substituents at positions 1 and 3 are twisted relative to this fragment .
Scientific Research Applications
- The 1,3-diphenyl-1H-pyrazolo[3,4-b]quinoline chromophore, including its 8-methyl derivative, serves as a versatile building block for constructing brightly fluorescent molecular sensors . These sensors find applications in detecting specific analytes, such as metal ions, pH changes, or biomolecules.
- Researchers have explored the biological properties of 1H-pyrazolo[3,4-b]quinolines. These compounds exhibit diverse activities, including antibacterial , antifungal , and anticancer effects . The 8-methyl substitution may influence their biological behavior.
- Various synthetic routes have been employed to prepare this compound. These include:
- The methylpyrimidyl pyrazoloquinoline derivative has emerged as a potent PDE10A inhibitor for treating schizophrenia . This highlights its potential in drug development.
- The structure of 8-methyl-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline is available on ChemSpider . Its spectral properties (UV-Vis, fluorescence) contribute to its characterization.
Fluorescent Sensors
Biological Activity
Synthesis Methods
PDE10A Inhibition
Chemical Structure and Spectra
Mechanism of Action
Target of Action
Compounds of the pyrazoloquinoline class have been shown to be potential fluorescent sensors and biologically active compounds .
Mode of Action
It is known that pyrazoloquinoline derivatives can interact with cells and exhibit bioactivity .
Biochemical Pathways
Pyrazoloquinoline derivatives have been shown to have significant effects in various biological fields .
Result of Action
It is known that pyrazoloquinoline derivatives can exhibit bioactivity .
properties
IUPAC Name |
8-methyl-1,3-diphenylpyrazolo[4,3-c]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17N3/c1-16-12-13-21-19(14-16)23-20(15-24-21)22(17-8-4-2-5-9-17)25-26(23)18-10-6-3-7-11-18/h2-15H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMWJTHGBEGSIRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-methyl-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline |
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